8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(2-hydroxyethylsulfanyl)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C16H18N4O3S/c1-10-4-3-5-11(8-10)9-20-12-13(17-16(20)24-7-6-21)19(2)15(23)18-14(12)22/h3-5,8,21H,6-7,9H2,1-2H3,(H,18,22,23)
• InChI Key: MSGGCOKSMZFRJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2SCCO)N(C(=O)NC3=O)C
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as theophylline-7-acetic acid ethylthioethyl ester and is a derivative of theophylline, a naturally occurring compound found in tea leaves.

Scientific Research Applications

However, understanding the context and general approach to similar chemical compounds' research applications, studies often focus on:

• Metabolic Pathways and Elimination : Research might investigate how similar compounds are metabolized within the human body and their elimination pathways. For example, studies on the metabolism and elimination of various substances, like parabens, provide insights into how chemicals are processed and excreted, which is crucial for assessing their safety and efficacy (Moos et al., 2016).

• Dietary Exposure and Occurrence : Investigations into the occurrence of chemical compounds in foodstuffs and their dietary exposure levels help in understanding potential health impacts. Such studies are instrumental in evaluating the human exposure levels to various chemicals through consumption and their presence in different food categories (Liao et al., 2013).

• Pharmacokinetic Profiles : Studies often explore the pharmacokinetic profiles of chemical compounds in humans, including absorption, distribution, metabolism, and excretion. This information is essential for drug development and safety assessments, as seen in research on propyl paraben (Shin et al., 2019).

• Endocrine Disrupting Properties : Research into the potential endocrine-disrupting properties of chemicals assesses their impact on hormonal systems, which is critical for evaluating health risks. Studies on the presence and impact of parabens and their metabolites in the human body serve as examples (Wang et al., 2012).